![molecular formula C20H28N2O3 B5631536 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide](/img/structure/B5631536.png)
3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide, also known as Compound X, is a novel chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields of research.
Mechanism of Action
The mechanism of action of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X is not fully understood, but it is believed to involve the modulation of various signaling pathways in the brain and other tissues. This compound X has been shown to bind to specific receptors, such as the serotonin receptor and the dopamine receptor, and to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. These effects are thought to contribute to the compound's therapeutic potential in various diseases.
Biochemical and Physiological Effects
This compound X has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that this compound X can modulate the activity of various enzymes and receptors involved in neurotransmitter signaling, cell proliferation, and apoptosis. In vivo studies have shown that this compound X can improve cognitive function, reduce inflammation, and inhibit tumor growth in animal models. However, further studies are needed to fully understand the biochemical and physiological effects of this compound X and its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X is its high purity and stability, which makes it suitable for a wide range of lab experiments. This compound X can be easily synthesized in large quantities and can be stored for long periods without degradation. However, one of the limitations of this compound X is its high cost, which may limit its use in certain research projects. Additionally, the mechanism of action of this compound X is not fully understood, which may make it difficult to interpret the results of certain experiments.
Future Directions
There are several future directions for research on 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X. One direction is to investigate the potential therapeutic applications of this compound X in various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to elucidate the mechanism of action of this compound X and to identify its molecular targets. Additionally, future research could focus on optimizing the synthesis method of this compound X to reduce its cost and improve its purity and yield. Finally, further studies are needed to fully understand the biochemical and physiological effects of this compound X and its potential applications in various fields of research.
Conclusion
This compound X is a novel chemical compound that has shown promising results in various fields of scientific research. Its high purity and stability make it suitable for a wide range of lab experiments, and its potential therapeutic applications in various diseases make it a promising drug candidate. However, further studies are needed to fully understand the mechanism of action of this compound X and its biochemical and physiological effects.
Synthesis Methods
The synthesis of 3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X involves the reaction of 2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethylamine with 3-(2-chloroacetyl)azepan-1-one in the presence of a base and a solvent. The resulting product is then treated with propanoic anhydride to obtain the final compound. The synthesis of this compound X has been optimized to achieve high yields and purity, making it suitable for a wide range of applications.
Scientific Research Applications
3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide X has shown promising results in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound X has been investigated for its potential as a drug candidate for the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, this compound X has been studied for its effects on the central nervous system, including its ability to modulate neurotransmitter release and uptake. In neuroscience, this compound X has been used as a tool to study the molecular mechanisms underlying synaptic plasticity and learning and memory.
properties
IUPAC Name |
3-(2-oxoazepan-1-yl)-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O3/c23-19(9-12-22-11-5-1-2-8-20(22)24)21-15-16-10-13-25-18-7-4-3-6-17(18)14-16/h3-4,6-7,16H,1-2,5,8-15H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZCBKAJOLXNXJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)N(CC1)CCC(=O)NCC2CCOC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.